Cas no 1447606-71-4 (2-Bromo-4-fluoro-6-iodoaniline)

• Product Name: 2-Bromo-4-fluoro-6-iodoaniline
• CAS No: 1447606-71-4
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• MDL: MFCD24160442
• CID: 4600386
• Update Time: 2025-05-21

2-Bromo-4-fluoro-6-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-FLUORO-6-IODOANILINE
• Benzenamine, 2-bromo-4-fluoro-6-iodo-
• 2-Bromo-4-fluoro-6-iodoaniline

• MDL： MFCD24160442
• Inchi： 1S/C6H4BrFIN/c7-4-1-3(8)2-5(9)6(4)10/h1-2H,10H2
• InChI Key： HYEJNFQHBOTZRD-UHFFFAOYSA-N
• SMILES： C1(N)=C(I)C=C(F)C=C1Br

Additional information on 2-Bromo-4-fluoro-6-iodoaniline

Comprehensive Overview of 2-Bromo-4-fluoro-6-iodoaniline (CAS No. 1447606-71-4): Properties, Applications, and Industry Insights

2-Bromo-4-fluoro-6-iodoaniline (CAS No. 1447606-71-4) is a halogenated aniline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its bromo, fluoro, and iodo substituents, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₄BrFIN, and precise halogen placement make it invaluable for constructing complex molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated anilines like 2-Bromo-4-fluoro-6-iodoaniline has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "CAS 1447606-71-4 solubility" or "2-Bromo-4-fluoro-6-iodoaniline synthesis protocol," reflecting its technical relevance. The compound’s electron-withdrawing groups enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for creating biaryl structures in modern therapeutics.

From a physicochemical perspective, 2-Bromo-4-fluoro-6-iodoaniline typically appears as a light-sensitive crystalline solid with moderate solubility in polar organic solvents like DMSO or acetone. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring purity levels >98% for research applications. Environmental considerations also play a role, with queries like "eco-friendly halogenated aniline derivatives" highlighting industry shifts toward greener alternatives.

The compound’s role in material science is equally noteworthy. Its halogen-rich structure facilitates applications in organic semiconductors and liquid crystal displays (LCDs), where precise molecular alignment is critical. Patent analyses reveal growing interest in 1447606-71-4 for OLED materials, aligning with the global push for energy-efficient technologies.

Safety and handling of 2-Bromo-4-fluoro-6-iodoaniline require standard laboratory precautions, including glove boxes and fume hoods, due to potential sensitivity to light and moisture. Regulatory databases emphasize compliance with REACH and GHS labeling, addressing concerns about "halogenated compound toxicity"—a frequent search term among occupational health professionals.

Market analysts project steady growth for halogenated intermediates, with CAS 1447606-71-4 positioned as a niche but critical player. Its adoption in radiopharmaceuticals (leveraging iodine-125 isotopes) and catalysis research further underscores its multidisciplinary utility. For synthetic chemists, optimizing "selective bromination of fluoro-iodoanilines" remains a key challenge, often discussed in peer-reviewed forums.

In conclusion, 2-Bromo-4-fluoro-6-iodoaniline exemplifies the convergence of medicinal chemistry and advanced materials. As AI-driven drug design accelerates, compounds like this will continue to enable breakthroughs in targeted therapy and smart materials, answering the demand for "highly functionalized aromatic building blocks"—a phrase increasingly populating scientific search engines.